Cas no 2591-84-6 (1-Piperidinecarboxaldehyde,3-methyl-)

• Product Name: 1-Piperidinecarboxaldehyde,3-methyl-
• CAS No: 2591-84-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 282848
• PubChem ID: 102852
• Update Time: 2025-04-19

1-Piperidinecarboxaldehyde,3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxaldehyde,3-methyl-
• 3-Methylpiperidine-1-carbaldehyde
• A818583
• EINECS 219-985-5
• SCHEMBL3944628
• 3-methyl-1-piperidinecarboxaldehyde
• NS00046129
• DTXSID00948817
• 3-methylpiperidine-1-carbaldehyde;Bis(vinylsulfonylmethyl) ether
• 2591-84-6
• AKOS014313011

• Inchi： 1S/C7H13NO/c1-7-3-2-4-8(5-7)6-9/h6-7H,2-5H2,1H3
• InChI Key： DZFZYIQSJQMOHP-UHFFFAOYSA-N
• SMILES： O=CN1CCCC(C)C1

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines